3-(4-Ethoxyphenyl)-5-(((4-methoxyphenyl)sulfonyl)methyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-ethoxyphenyl)-5-[(4-methoxyphenyl)sulfonylmethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H18N2O5S/c1-3-24-15-6-4-13(5-7-15)18-19-17(25-20-18)12-26(21,22)16-10-8-14(23-2)9-11-16/h4-11H,3,12H2,1-2H3
• InChI Key: SXLJZADIWFHXGP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)CS(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H18N2O5S
• Molecular Weight: 374.4 g/mol

Description

The compound “3-(4-Ethoxyphenyl)-5-(((4-methoxyphenyl)sulfonyl)methyl)-1,2,4-oxadiazole” is an organic compound that contains an oxadiazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. The compound also contains ethoxy and methoxy functional groups, which are ethers, and a sulfonyl functional group, which is a sulfur-containing group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reactants used. The oxadiazole ring, as well as the ether and sulfonyl groups, could potentially participate in various chemical reactions.

Scientific Research Applications

Proteomics Research

• Application : Researchers employ this compound as a probe to label specific proteins or study post-translational modifications. .

Synthesis of Nucleoside Analogues

• Application : 4-(4-Methoxyphenyl)-3-buten-2-one serves as a precursor for synthesizing guanosine analogues. .

Amino Protecting Group

• Application : Researchers use 4-(4-Methoxyphenyl)-3-buten-2-one as an amino protecting group, particularly for 2-nitro and 2,4-dinitrobenzenesulfonamides. .

Antioxidant and Anti-Inflammatory Properties

• Application : 4-(4-Methoxyphenyl)-3-buten-2-one may possess antioxidant and anti-inflammatory effects due to its structural features. .

Photophysical Studies

• Application : 4-(4-Methoxyphenyl)-3-buten-2-one’s absorption and emission properties make it interesting for fluorescence-based sensors and imaging probes. .

Materials Science

• Application : 4-(4-Methoxyphenyl)-3-buten-2-one could serve as a building block for designing functional materials. .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems, often in a biological context. Without specific studies or data on this compound, it’s difficult to provide information on its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could involve studying its synthesis, properties, and potential applications. This could include exploring its reactivity, stability, and possible uses in various fields.